Cas no 2230804-35-8 (1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate
• CAS No: 2230804-35-8
• MF: C₁₄H₁₈F₃NO₅
• MW: 337.291635036469
• CID: 5264113
• Update Time: 2025-06-18

1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate

• Inchi： 1S/C14H18F3NO5/c1-13(2,3)23-12(21)18-6-5-8(11(20)22-4)9(7-18)10(19)14(15,16)17/h7-8H,5-6H2,1-4H3
• InChI Key： GONKHUJMHJSUQM-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=C(C(C(F)(F)F)=O)C(C(OC)=O)C1

Additional information on 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate (CAS No. 2230804-35-8)

1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate (CAS No. 2230804-35-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrahydropyridine ring and a trifluoroacetyl group, which contribute to its potential biological activities and applications.

The tetrahydropyridine moiety is a common structural motif found in various biologically active compounds. It is known for its ability to modulate the activity of enzymes and receptors, making it a valuable scaffold in the design of therapeutic agents. The presence of the trifluoroacetyl group further enhances the compound's properties by introducing fluorine atoms, which can significantly influence the compound's pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain pathways.

In addition to its anti-inflammatory and analgesic effects, 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The synthesis of 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tetrahydropyridine ring through a Michael addition followed by cyclization and the introduction of the trifluoroacetyl group via acylation. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is moderately soluble in organic solvents such as methanol and dichloromethane but exhibits limited solubility in water. These properties are crucial for its formulation into various dosage forms for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate has a favorable safety margin when administered at therapeutic doses. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate extend beyond its direct therapeutic uses. It serves as an important intermediate in the synthesis of other biologically active compounds and can be used as a building block in combinatorial chemistry approaches to discover novel drug candidates.

In conclusion, 1-tert-butyl 4-methyl 5-(trifluoroacetyl)-1,2,3,4-tetrahydropyridine-1,4-dicarboxylate (CAS No. 2230804-35-8) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in various therapeutic contexts.